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Compound of Interest

Compound Name: o-Tolylthiourea

Cat. No.: B1334601

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolylthiourea, also known as 1-(2-methylphenyl)thiourea, is an organic compound that
belongs to the thiourea family. Thiourea derivatives are of significant interest in medicinal
chemistry and materials science due to their diverse biological activities and chemical
properties. This technical guide provides a comprehensive overview of the physical and
chemical properties of o-tolylthiourea, detailed experimental protocols for its synthesis and
analysis, and a discussion of its potential applications.

Chemical Identity
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Identifier Value

IUPAC Name 1-(2-methylphenyl)thiourea[1][2]
(2-Methylphenyl)thiourea, N-(o-Tolyl)thiourea, N-

Synonyms (2-Methylphenyl)thiourea, 1-o-Tolyl-2-thiourea,
2-Tolylthiourea[2][3]

CAS Number 614-78-8[1][2][3]

Molecular Formula

CsH1oN2S[1][2][3]

Molecular Weight 166.24 g/mol [2]

nChi INChl=1S/C8H10N2S/c1-6-4-2-3-5-7(6)10-
8(9)11/h2-5H,1H3,(H3,9,10,11)[1]

InChlKey ACLZYRNSDLQOIA-UHFFFAOYSA-N[1]

SMILES CC1=CC=CC=CINC(N)=S

Physical and Chemical Properties

This section summarizes the known physical and chemical properties of o-tolylthiourea. It is

important to note that while some data is available, experimental values for properties such as

boiling point, specific solubility, and pKa are not readily found in the literature.

Tabulated Physical Properties
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Property Value Source/Notes
White to almost white powder
Appearance
or crystals
Melting Point 156 °C
Boiling Point Data not available
Data not available
(qualitatively, related thioureas
Solubility are soluble in alcohol and
ether, and sparingly soluble in
water)
pKa Data not available
Crystal Structure Monoclinic [4]

Crystal Structure Insights

A detailed crystallographic study of 1-(o-tolyl)thiourea reveals a monoclinic crystal system.[4]
The molecule exists in the thioamide form, and the o-tolyl group is nearly perpendicular to the
plane of the thiourea moiety.[4] The crystal structure is stabilized by intermolecular N-H---S
hydrogen bonds.[4]

Crystallographic Parameter

Value

Crystal System

Monoclinic

a 15.1323 (3) A
b 7.7965 (2) A

c 15.3222 (4) A
B 90.828 (2)°
Volume 1807.61 (8) A3
z 8

Data from a study on 1-(o-Tolyl)thiourea[4]
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Spectral Data

Specific spectral data for o-tolylthiourea is not widely published. The following represents
typical spectral characteristics expected for this compound based on its structure and data from
closely related compounds like di-o-tolylthiourea.

'H NMR: Expected signals would include a singlet for the methyl protons, multiplets for the
aromatic protons, and broad singlets for the amine protons. For the related 1,3-di(o-tolyl)-2-
thiourea in CDCIs, proton signals are observed around & 7.7-7.2 (aromatic) and o 2.29
(methyl).[5]

o 13C NMR: Expected signals would include a peak for the methyl carbon, several peaks for
the aromatic carbons, and a characteristic peak for the thiocarbonyl carbon (C=S). For the
related o-tolylurea, 13C NMR data is available.[6]

o Infrared (IR) Spectroscopy: Key vibrational bands would be expected for N-H stretching,
aromatic C-H stretching, C=S stretching, and C-N stretching. The NIST WebBook provides
an IR spectrum for the related 1,3-di-o-tolyl-2-thiourea.[7]

e Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak
corresponding to the molecular weight of o-tolylthiourea (166.24 g/mol ).

Experimental Protocols

The following section details a robust experimental protocol for the synthesis and purification of
o-tolylthiourea, adapted from patented methods.

Synthesis of o-Tolylthiourea

Principle: The synthesis involves the reaction of o-toluidine with a thiocyanate salt in the
presence of a mineral acid.

Materials:
e o-Toluidine

e Ammonium thiocyanate
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e 36% Hydrochloric acid

e 0-Chlorotoluene (solvent)

e Water

o Reactor vessel with stirring mechanism and heating capabilities
« Filtration apparatus (e.g., Buchner funnel)

e Drying oven

Procedure:

o Charging the Reactor: In a suitable reactor, charge 107.2 g of o-toluidine and 250 ml of o-
chlorotoluene.

 Acidification: With continuous stirring, add 106 g of 36% hydrochloric acid to the mixture.
e Heating: Heat the mixture to 75 °C.
» Addition of Thiocyanate: Add 87.5 g of ammonium thiocyanate to the heated mixture.

e Reaction: Maintain the reaction temperature between 75 °C and 85 °C for 20 hours with
constant stirring.

« |solation: After the reaction is complete, the resulting crystals are separated by filtration.

 Purification: The collected crystals are washed with water and then dried to yield o-
tolylthiourea.

Expected Outcome: This procedure is reported to produce o-tolylthiourea with a purity of
98.0% and a yield of 96.4%, with a melting point of 154 °C.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
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A common method for assessing the purity of the synthesized o-tolylthiourea is reverse-phase
HPLC.

Typical HPLC Conditions:

e Column: C18 reverse-phase column

» Mobile Phase: A gradient of acetonitrile and water

o Detector: UV detector at a suitable wavelength (e.g., 254 nm)

e Flow Rate: 1.0 mL/min

e Injection Volume: 10 pL

The purity is determined by the relative area of the o-tolylthiourea peak in the chromatogram.

Experimental Workflow Diagram

The following diagram illustrates the synthesis and purification workflow for o-tolylthiourea.

Synthesis Purification & Analysis

Reaction R . . . . . o-Tolylthiourea
(75-85°C, 20h) —I’[Flltranon]—b[Washmg with Watea—b HPLC Purity Analysis (>98% Purity)

o-Toluidine,
Ammonium Thiocyanate,
HClI, o-Chlorotoluene

Click to download full resolution via product page

Caption: Synthesis and purification workflow for o-tolylthiourea.

Chemical Reactivity and Stability

o-Tolylthiourea is a stable solid under normal laboratory conditions. It should be stored in a
cool, dark place. It is considered toxic if swallowed.[8] As a thiourea derivative, it can undergo
various chemical reactions, including reactions at the sulfur and nitrogen atoms.
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Potential Biological Activity and Applications

While specific signaling pathways for o-tolylthiourea are not well-documented, thiourea
derivatives, in general, are known for a range of biological activities. Some thioureas act as
antithyroid agents by inhibiting the enzyme thyroid peroxidase. Other derivatives have shown
potential as antimicrobial and anticancer agents. The information available suggests that o-
tolylthiourea and its derivatives could be valuable scaffolds for the development of new
therapeutic agents.

Safety Information

o-Tolylthiourea is classified as toxic if swallowed.[8] Standard laboratory safety precautions
should be taken when handling this compound, including the use of personal protective
equipment such as gloves and safety glasses. It should be handled in a well-ventilated area.[3]
[91[10]

Conclusion

This technical guide provides a detailed overview of the physical and chemical properties of o-
tolylthiourea, along with a robust protocol for its synthesis and analysis. While there are gaps
in the publicly available quantitative data for some of its properties, the information compiled
here serves as a valuable resource for researchers, scientists, and professionals in drug
development who are interested in utilizing this compound in their work. The provided synthesis
workflow and purity analysis methods offer a solid foundation for producing and characterizing
high-purity o-tolylthiourea for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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